Cas no 71445-20-0 (1-Benzotriazolyl-(Z)-2-(2-aminothiazol-4-yl)-2-methoxyiminoacetate)

1-Benzotriazolyl-(Z)-2-(2-aminothiazol-4-yl)-2-methoxyiminoacetate Properties

Names and Identifiers

• 1-[2-(Z)-Methoxyimino-2-(2-aminothiazol-4-yl)acetoxy]benzotrizole
• MT-BT
• benzotriazol-1-yl (2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetate
• (2Z)-2-(2-amino-4-thiazolyl)-2-methoxyiminoacetic acid 1-benzotriazolyl ester
• 2-(2-aminothiazole-4-yl)-2-methoxyiminoacetic acid hydroxybenztriazole active ester
• A837179
• AC-18981
• AG-G-79838
• benzotriazol-1-yl (2Z)-2-(2-azanyl-1,3-thiazol-4-yl)-2-methoxyimino-ethanoate
• MT-BT:1-[2-(Z)-Methoxyimino-2-(2-Aminothiazol-4-yl)-Acetoxy] Benzotrizole
• N-hydroxybenzotriazole syn-2-(2-aminothiazol-4-yl)-2-(methoxyimino)acetate
• AKOS015962941
• Ethanone,1-(2-amino-4-thiazolyl)-2-(1H-benzotriazol-1-yloxy)-2-oxo-, 1-(O-methyloxime),(1Z)- (9CI)
• SCHEMBL10416544
• 71445-20-0
• DTXSID20437298
• 4-{(1Z)-2-[(1H-Benzotriazol-1-yl)oxy]-N-methoxy-2-oxoethanimidoyl}-1,3-thiazol-2-amine
• +Expand

• InChIKey： WKQPUFYPPOFADD-YBEGLDIGSA-N
• Inchi： 1S/C12H10N6O3S/c1-20-16-10(8-6-22-12(13)14-8)11(19)21-18-9-5-3-2-4-7(9)15-17-18/h2-6H,1H3,(H2,13,14)/b16-10-
• SMILES： CO/N=C(/C1=CSC(N)=N1)\C(ON1N=NC2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 302.05900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 5
• Monoisotopic Mass: 318.054
• Heavy Atom Count: 22
• Complexity: 451
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 146A^2

Experimental Properties

• LogP: 1.74210
• PSA: 136.52000
• Refractive Index: 1.774
• Boiling Point: 528.956 °C at 760 mmHg
• Flash Point: 528.956 °C at 760 mmHg
• Density: 1.67